Cas no 2228764-04-1 (3-(2,6-difluorophenyl)-4,4-difluorobutanoic acid)

• Product Name: 3-(2,6-difluorophenyl)-4,4-difluorobutanoic acid
• CAS No: 2228764-04-1
• MF: C₁₀H₈F₄O₂
• MW: 236.162937164307
• CID: 6330566
• PubChem ID: 165681800
• Update Time: 2025-10-12

3-(2,6-difluorophenyl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluorophenyl)-4,4-difluorobutanoic acid
• 2228764-04-1
• EN300-1950580

• Inchi： 1S/C10H8F4O2/c11-6-2-1-3-7(12)9(6)5(10(13)14)4-8(15)16/h1-3,5,10H,4H2,(H,15,16)
• InChI Key： PASFOPWYCFQSIN-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1C(=CC=CC=1F)F)F

Computed Properties

• Exact Mass: 236.04604214g/mol
• Monoisotopic Mass: 236.04604214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,6-difluorophenyl)-4,4-difluorobutanoic acid

Professional Introduction to 3-(2,6-difluorophenyl)-4,4-difluorobutanoic Acid (CAS No. 2228764-04-1)

3-(2,6-difluorophenyl)-4,4-difluorobutanoic acid, with the chemical formula C₉H₄Cl₂O₂F₄, is a fluorinated carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 2228764-04-1, exhibits unique structural and functional properties that make it a promising candidate for various applications in drug development and synthetic chemistry.

The molecular structure of 3-(2,6-difluorophenyl)-4,4-difluorobutanoic acid features a benzene ring substituted with two fluorine atoms at the 2 and 6 positions, coupled with a butanoic acid moiety that is further fluorinated at the 4-position. This dual fluorination pattern contributes to the compound's enhanced lipophilicity and metabolic stability, which are critical factors in drug design. The presence of multiple fluorine atoms also imparts electronic effects that can modulate the reactivity and binding affinity of the molecule.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve pharmacokinetic profiles of drugs. Studies have demonstrated that fluorine atoms can increase the metabolic stability of drug molecules by resisting hydrolysis and oxidation. Additionally, fluorine substitution can enhance binding interactions with biological targets, leading to improved therapeutic efficacy. The compound 3-(2,6-difluorophenyl)-4,4-difluorobutanoic acid is no exception and has been explored in several research avenues.

One of the most compelling applications of 3-(2,6-difluorophenyl)-4,4-difluorobutanoic acid is in the synthesis of bioactive molecules. Its structural framework serves as an excellent scaffold for designing novel compounds with potential therapeutic benefits. Researchers have leveraged this compound to develop inhibitors targeting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The dual fluorination pattern enhances the molecule's interaction with biological targets, making it a valuable building block in medicinal chemistry.

The role of fluorine in medicinal chemistry extends beyond mere structural modification; it also influences the pharmacokinetic properties of drugs. Fluorinated compounds often exhibit longer half-lives and better tissue distribution due to their increased lipophilicity. This characteristic is particularly advantageous in drug development, where achieving optimal bioavailability is crucial. The compound CAS No. 2228764-04-1, with its unique fluorinated backbone, aligns well with these requirements.

Recent advancements in computational chemistry have further highlighted the potential of 3-(2,6-difluorophenyl)-4,4-difluorobutanoic acid. Molecular modeling studies have shown that this compound can interact effectively with specific biological targets through its fluorinated aromatic ring and carboxylic acid moiety. These interactions are critical for designing drugs that exhibit high selectivity and low toxicity. The insights gained from these studies are being translated into synthetic strategies aimed at optimizing the pharmacological properties of related compounds.

The synthetic pathways for preparing 3-(2,6-difluorophenyl)-4,4-difluorobutanoic acid have also been refined through recent research efforts. Chemists have developed efficient methods for introducing fluorine atoms into aromatic rings while maintaining functional group integrity. These methods often involve palladium-catalyzed cross-coupling reactions or electrochemical fluorination techniques. Such advancements not only facilitate the synthesis of this compound but also provide versatile tools for constructing other fluorinated derivatives.

The versatility of 3-(2,6-difluorophenyl)-4,4-difluorobutanoic acid is further underscored by its applications in material science. Beyond pharmaceuticals, this compound has been explored as a precursor for high-performance materials due to its stable structure and favorable electronic properties. Researchers are investigating its potential use in organic electronics and liquid crystals, where fluorinated compounds are known to contribute to enhanced performance characteristics.

In conclusion, 3-(2,6-difluorophenyl)-4,4-difluorobutanoic acid (CAS No. 2228764-04-1) represents a significant advancement in both pharmaceutical chemistry and material science. Its unique structural features and functional properties make it a valuable asset for drug development and synthetic applications. As research continues to uncover new uses for this compound, its importance in scientific innovation is likely to grow even further.